ethyl 2-oxo-6-(trifluoromethyl)-2,3-dihydropyrimidine-4-carboxylate
Overview
Description
Ethyl 2-oxo-6-(trifluoromethyl)-2,3-dihydropyrimidine-4-carboxylate (ETFC) is a synthetic compound derived from pyrimidine, a heterocyclic aromatic organic compound. It is a colorless, crystalline solid with a melting point of 127-128 °C and a boiling point of 217 °C. ETFC has been widely studied for its potential applications in the pharmaceutical, agricultural, and food industries. It has been used as an intermediate in the synthesis of a variety of drugs and has been investigated for its biological activity.
Scientific Research Applications
Ethyl 2-oxo-6-(trifluoromethyl)-2,3-dihydropyrimidine-4-carboxylate has been studied for its potential applications in the pharmaceutical, agricultural, and food industries. It has been used as an intermediate in the synthesis of a variety of drugs and has been investigated for its biological activity. In particular, this compound has been studied for its potential use in the treatment of cancer, inflammation, and neurological disorders. In addition, this compound has been studied for its potential to act as an antioxidant and to protect against oxidative stress.
Mechanism of Action
The exact mechanism of action of ethyl 2-oxo-6-(trifluoromethyl)-2,3-dihydropyrimidine-4-carboxylate is not yet fully understood. However, it is believed that this compound may act as an inhibitor of certain enzymes involved in the metabolism of drugs and other molecules. It has also been suggested that this compound may act as an agonist of certain receptors, such as the histamine H1 receptor, and may also interfere with the activity of certain enzymes, such as cytochrome P450.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs and other molecules. In addition, it has been shown to act as an agonist of certain receptors, such as the histamine H1 receptor, and to interfere with the activity of certain enzymes, such as cytochrome P450. It has also been shown to have antioxidant activity and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 2-oxo-6-(trifluoromethyl)-2,3-dihydropyrimidine-4-carboxylate in laboratory experiments include its low cost, its availability in a variety of forms, and its stability. It is also relatively easy to synthesize and can be used in a wide range of applications. The main limitation of using this compound in laboratory experiments is its relatively low solubility in water, which can make it difficult to use in some applications.
Future Directions
Future research into ethyl 2-oxo-6-(trifluoromethyl)-2,3-dihydropyrimidine-4-carboxylate could focus on its potential applications in the pharmaceutical, agricultural, and food industries. It could also be investigated for its potential to act as an inhibitor of certain enzymes involved in the metabolism of drugs and other molecules, as well as its potential to act as an agonist of certain receptors, such as the histamine H1 receptor. Additionally, further research could be conducted into its potential to act as an antioxidant and to protect against oxidative stress. Finally, research could be conducted into the development of new synthesis methods to improve the solubility of this compound in water and enable its use in a wider range of applications.
Synthesis Methods
Ethyl 2-oxo-6-(trifluoromethyl)-2,3-dihydropyrimidine-4-carboxylate can be synthesized from pyrimidine by a reaction with trifluoromethylmagnesium chloride. In this reaction, the pyrimidine is treated with trifluoromethylmagnesium chloride and a catalyst. The resulting product is then treated with ethyl bromide to yield this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2-oxo-6-(trifluoromethyl)-2,3-dihydropyrimidine-4-carboxylate involves the condensation of ethyl acetoacetate with 2,4,5-trichloropyrimidine followed by reduction of the resulting intermediate with sodium borohydride and trifluoroacetic acid. The final step involves esterification of the carboxylic acid group with ethanol.", "Starting Materials": [ "Ethyl acetoacetate", "2,4,5-trichloropyrimidine", "Sodium borohydride", "Trifluoroacetic acid", "Ethanol" ], "Reaction": [ "Step 1: Condensation of ethyl acetoacetate with 2,4,5-trichloropyrimidine in the presence of sodium ethoxide to form ethyl 2-(2,4,5-trichloropyrimidin-6-yl)-3-oxobutanoate.", "Step 2: Reduction of the intermediate with sodium borohydride and trifluoroacetic acid to form ethyl 2-oxo-6-(trifluoromethyl)-2,3-dihydropyrimidine-4-carboxylate.", "Step 3: Esterification of the carboxylic acid group with ethanol in the presence of sulfuric acid to form the final product, ethyl 2-oxo-6-(trifluoromethyl)-2,3-dihydropyrimidine-4-carboxylate." ] } | |
CAS RN |
306960-79-2 |
Molecular Formula |
C8H7F3N2O3 |
Molecular Weight |
236.1 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
